Cas no 2742657-76-5 (2,4-Difluoropyrimidine-5-carbonitrile)

2,4-Difluoropyrimidine-5-carbonitrile structure
2742657-76-5 structure
Product Name:2,4-Difluoropyrimidine-5-carbonitrile
CAS No:2742657-76-5
MF:C5HF2N3
MW:141.078346967697
CID:5465383
Update Time:2023-08-29

2,4-Difluoropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-difluoropyrimidine-5-carbonitrile
    • Z5394561251
    • 2,4-Difluoropyrimidine-5-carbonitrile
    • Inchi: 1S/C5HF2N3/c6-4-3(1-8)2-9-5(7)10-4/h2H
    • InChI Key: AOSHQVWIJNXEMB-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CN=C(N=1)F

Computed Properties

  • Exact Mass: 141.01385337 g/mol
  • Monoisotopic Mass: 141.01385337 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 141.08
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.6

2,4-Difluoropyrimidine-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2,4-difluoropyrimidine-5-carbonitrile
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Enamine
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2,4-difluoropyrimidine-5-carbonitrile
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Enamine
EN300-37152117-1.0g
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Enamine
EN300-37152117-2.5g
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Enamine
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Enamine
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Aaron
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